Cas no 50551-63-8 (6-Methoxybenzofuran)

6-Methoxybenzofuran Properties

Names and Identifiers

• 6-methoxy-Benzofuran
• 6-methoxy-1-benzofuran
• 6-METHOXYBENZOFURAN
• Benzofuran, 6-methoxy-
• Benzofuran,6-methoxy
• ghl.PD_Mitscher_leg0.482
• 6-methoxybenzo[b]furan
• ASYKSLFXWMWVIU-UHFFFAOYSA-N
• 6968AB
• AK103188
• ST24045458
• 6-methoxybenzofuran
• DS-4037
• DTXSID40415654
• FT-0735389
• 50551-63-8
• MFCD11656393
• AKOS016005040
• F10222
• A871521
• CS-0150275
• SCHEMBL3793638
• 6-Methoxybenzofuran
• DB-082600
• XH1026
• 6-methoxy-benzofuran
• +Expand

• MDL： MFCD11656393
• InChIKey： ASYKSLFXWMWVIU-UHFFFAOYSA-N
• Inchi： 1S/C9H8O2/c1-10-8-3-2-7-4-5-11-9(7)6-8/h2-6H,1H3
• SMILES： O1C([H])=C([H])C2C([H])=C([H])C(=C([H])C1=2)OC([H])([H])[H]

Computed Properties

• Exact Mass: 148.05200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 148.052429494g/mol
• Heavy Atom Count: 11
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 22.4

Experimental Properties

• LogP: 2.44140
• PSA: 22.37000

6-Methoxybenzofuran Security Information

• Hazard Statement： H227-H315-H319-H335
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD234727)
• Signal Word：Warning

6-Methoxybenzofuran Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%